Cas no 2287345-45-1 (5-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid)

• Product Name: 5-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
• CAS No: 2287345-45-1
• MF: C₉H₅F₄N₃O₂
• MW: 263.148515462875
• CID: 6352661
• PubChem ID: 165803207
• Update Time: 2025-05-21

5-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287345-45-1
• 5-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
• EN300-6750395

• Inchi： 1S/C9H5F4N3O2/c10-5-2-6-7(1-4(5)8(17)18)16(15-14-6)3-9(11,12)13/h1-2H,3H2,(H,17,18)
• InChI Key： ONSFDBFADGETHU-UHFFFAOYSA-N
• SMILES： FC(CN1C2C=C(C(=O)O)C(=CC=2N=N1)F)(F)F

Computed Properties

• Exact Mass: 263.03178906g/mol
• Monoisotopic Mass: 263.03178906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Additional information on 5-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid

Introduction to 5-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No. 2287345-45-1)

5-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid, identified by its CAS number 2287345-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzotriazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both fluorine and trifluoroethyl substituents in its molecular framework imparts unique physicochemical properties that make it a valuable candidate for various applications, particularly in drug discovery and medicinal chemistry.

The molecular structure of 5-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid consists of a benzotriazole core substituted with a fluorine atom at the 5-position and a 2,2,2-trifluoroethyl group at the 1-position. The carboxylic acid functionality at the 6-position further enhances its reactivity and potential for derivatization. This combination of substituents not only influences its electronic properties but also contributes to its solubility and metabolic stability, making it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability. The fluorine atom in 5-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid plays a crucial role in modulating the pharmacokinetic properties of derivatives derived from this compound. Studies have shown that fluorine substitution can lead to increased binding affinity and reduced susceptibility to enzymatic degradation. This has opened up new avenues for the development of more effective and durable pharmaceuticals.

The trifluoroethyl group in the molecule adds another layer of complexity and functionality. This bulky group not only influences the spatial orientation of the molecule but also contributes to its lipophilicity. Such properties are particularly valuable in designing drugs that require efficient membrane penetration or targeted delivery systems. The trifluoroethyl group can also serve as a handle for further chemical modifications, allowing researchers to fine-tune the biological activity of the compound.

One of the most promising applications of 5-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid is in the field of anticancer research. Benzotriazole derivatives have shown significant potential as inhibitors of various kinases and other enzymes involved in cancer cell proliferation. The fluorine and trifluoroethyl substituents enhance the potency and selectivity of these derivatives by improving their interactions with target proteins. Recent studies have demonstrated that compounds based on this scaffold can effectively inhibit tyrosine kinases, which are overexpressed in many cancer types.

Moreover, the carboxylic acid group at the 6-position provides a versatile site for further functionalization. This allows for the synthesis of esters, amides, and other derivatives that can be tailored for specific biological activities. For instance, esters derived from this compound have been investigated as prodrugs to enhance oral bioavailability or as carriers for targeted drug delivery systems.

The synthesis of 5-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine and trifluoroethyl groups often necessitates specialized synthetic methodologies to achieve high yields and purity. Advances in fluorination techniques have made it possible to incorporate these functional groups more efficiently into complex molecular frameworks. These advancements have not only simplified the synthesis process but also expanded the scope of possible applications.

In addition to its pharmaceutical applications, 5-fluoro-1-(2,2-difluoromethyl)-4H-chromene, another benzotriazole derivative with similar structural features but different substituents, has been studied for its antimicrobial properties. The presence of fluorine atoms is known to enhance the antimicrobial activity by disrupting bacterial cell membranes and inhibiting essential metabolic pathways. This has led to interest in exploring related compounds like 5-fluoro-1-(2-methoxyethoxy)-4H-chromen as potential antibiotics or antiseptics.

The development of new synthetic routes for benzotriazole derivatives has been a focus of recent research efforts. One such approach involves transition metal-catalyzed cross-coupling reactions that allow for efficient introduction of fluorine and trifluoroethyl groups into the benzotriazole core. These methods not only improve synthetic efficiency but also enable access to novel derivatives with tailored biological activities.

The role of computational chemistry in designing and optimizing benzotriazole-based drugs cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes and interactions between these compounds and their target proteins. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how structural modifications affect biological activity.* This information is crucial for designing more effective drugs with improved pharmacokinetic profiles.*>*>*>*>*>*>*>*>*>*>*>*>*>*>*><*